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Compound of Interest

Methyl 2-(2-chlorophenyl)-2-
Compound Name:
oxoacetate

Cat. No.: B1250044

Disclaimer: Specific safety and toxicological data for methyl o-chlorobenzoylformate (methyl 2-
chlorobenzoylformate) is not readily available in public databases. This guide is compiled
based on the safety data of structurally similar compounds, namely methyl 2-chlorobenzoate
and the reactive precursor 2-chlorobenzoyl chloride. Researchers, scientists, and drug
development professionals should handle methyl o-chlorobenzoylformate with extreme caution,
assuming it possesses hazards similar to or greater than its analogs.

Executive Summary

This technical guide provides an in-depth overview of the potential hazards, safe handling
procedures, and emergency protocols for methyl o-chlorobenzoylformate. Due to the absence
of specific data, this document extrapolates information from its structural analogs. All
guantitative data is presented in structured tables for clarity. Experimental protocols for the
synthesis of a related compound are included to provide context for handling. Visual diagrams
generated using Graphviz are provided to illustrate safe handling workflows.

Hazard Identification and Classification

Based on analogous compounds, methyl o-chlorobenzoylformate is anticipated to be a
hazardous chemical. The primary hazards are expected to be related to its reactivity and
potential for causing irritation or harm upon contact or inhalation.

GHS Hazard Classification (Anticipated)
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The GHS classification for the analogous compound, methyl 4-chlorobenzoate, includes skin
irritation (Category 2), eye irritation (Category 2), and specific target organ toxicity — single
exposure (Category 3).[1] The precursor, 2-chlorobenzoyl chloride, is classified as causing
severe skin burns and eye damage.[2][3] Therefore, a cautious approach would be to assume
methyl o-chlorobenzoylformate may possess similar or intermediate properties.

Anticipated GHS Pictograms:
e GHSO07: Harmful/lIrritant

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of the analogous
compound, methyl 2-chlorobenzoate. These values should be considered as estimates for
methyl o-chlorobenzoylformate.

Value (for Methyl 2-
Property Reference
chlorobenzoate)

CAS Number 610-96-8 [415]
Molecular Formula CsH7CIO2 [5]
Molecular Weight 170.59 g/mol
Appearance Liquid
Boiling Point 86-88 °C / 2.5 mmHg
Density 1.191 g/mL at 25 °C
Flash Point 109.0 °C (228.2 °F) - closed
cup
Refractive Index n20/D 1.536

Toxicological Information (Based on Analogs)

No specific toxicological data for methyl o-chlorobenzoylformate is available. The information
below is for analogous compounds and should be used as a guide for assessing potential risks.
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Description (Based on
Hazard Reference
Analogs)

For methyl benzoate (a related
Acute Toxicity compound), it is harmful if [6]

swallowed.

2-Chlorobenzoyl chloride
. ) o causes severe skin burns.[2][3]
Skin Corrosion/Irritation
Methyl 4-chlorobenzoate

causes skin irritation.[1]

2-Chlorobenzoyl chloride
) o causes severe eye damage.[2]
Serious Eye Damage/Irritation
[3] Methyl 4-chlorobenzoate

causes serious eye irritation.[1]

2-Chlorobenzoyl chloride may
cause corrosive injuries to the
) o upper respiratory tract and
Respiratory Irritation i :
lungs upon inhalation.[2][7]
Methyl 4-chlorobenzoate may

cause respiratory irritation.[1]

Experimental Protocols: Synthesis of a Related
Compound

The following is a summarized experimental protocol for the synthesis of methyl 2-
chlorobenzoate, providing context for handling similar reagents and reaction conditions.

Synthesis of Methyl 2-chlorobenzoate

o Reaction Setup: To a 500mL conical flask, add 100.0g of 2-chlorobenzoic acid, 300mL of
methanol, and 10mL of concentrated sulfuric acid.

o Reflux: Fit the flask with a reflux condenser and heat the mixture to a gentle boil with stirring

for 8 hours.
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Quenching: After cooling to room temperature, pour the reaction mixture into 400mL of water.

Extraction: Separate the organic layer.

Washing: Wash the organic layer twice with 40mL of water.

Drying: Dry the organic layer with anhydrous calcium chloride.

Purification: Purify the product by fractional distillation under reduced pressure.

Safe Handling and Storage

Given the anticipated hazards, stringent safety protocols must be followed when handling
methyl o-chlorobenzoylformate.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[3]
o Skin Protection: Wear impervious gloves and protective clothing.[3]

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
exposure limits are exceeded, use a full-face respirator.

Handling Procedures

e Avoid all personal contact, including inhalation.

Use in a well-ventilated area or a chemical fume hood.

Keep away from heat, sparks, and open flames.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage

o Store in a cool, dry, well-ventilated area.
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o Keep containers securely sealed when not in use.

« Store away from incompatible materials such as strong oxidizing agents, strong bases, and
water.[4]

Emergency Procedures
First Aid Measures

« If Inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing.

If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing.

[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[3]

If Swallowed: Rinse mouth. Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.[3]

Spill and Leak Procedures

o Evacuate personnel to a safe area.[8]
o Wear appropriate personal protective equipment.[8]
o Absorb the spill with inert material and collect for disposal.

o Wash the spill area and prevent runoff into drains.

Visual Diagrams

The following diagrams illustrate key workflows for the safe handling of methyl o-
chlorobenzoylformate.
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Preparation Handling Cleanup & Disposal

arati
Don Appropriate PPE Work in a Certified 8 R Dispose of Chemical Waste
Review SDS of Analogs }—» (Goggles. Gloves, Lab Goat) e T Weigh/Measure Chemical Perform Reaction Conduct Aqueous Workup Decontaminate Glassware (Follow Istittional Guideines) Remove PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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